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Compound of Interest

Compound Name: Butyl ricinoleate

Cat. No.: B087238 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of

Butyl Ricinoleate, a versatile ester derived from castor oil.[1][2] This document includes key

physicochemical data, detailed experimental protocols for density determination, and graphical

representations of relevant experimental and synthetic workflows. Butyl Ricinoleate is noted

for its applications as a biodegradable lubricant, a plasticizer, and an emollient in cosmetic and

pharmaceutical formulations.[1][2][3]

Physicochemical Data
The fundamental physical and chemical properties of Butyl Ricinoleate are summarized

below. These values are critical for its application in research and development, particularly in

formulation and material science.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b087238?utm_src=pdf-interest
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://rudolphresearch.com/density-meter/
https://www.acmesynthetic.com/butyl-ricinoleate-manufacturer-1755178.html
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://rudolphresearch.com/density-meter/
https://www.acmesynthetic.com/butyl-ricinoleate-manufacturer-1755178.html
https://www.smolecule.com/products/s678852
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₂₂H₄₂O₃

Molecular Weight 354.58 g/mol

Density 0.919 g/cm³

CAS Number 151-13-3

Appearance Liquid

Boiling Point 185°C at 1 mmHg

Melting Point -10°C

Flash Point 115°C

Refractive Index 1.467

Experimental Protocols for Density Determination
The density of a liquid is a fundamental property that can be determined with high precision

using several established methods. Below are detailed protocols for two common and accurate

techniques applicable to Butyl Ricinoleate.

Density Determination using a Pycnometer
This method is a highly precise technique that relies on determining the mass of a known

volume of the liquid. A pycnometer is a glass flask with a specific, accurately known volume.

Materials:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube

Analytical balance (accurate to ±0.0001 g)

Butyl Ricinoleate sample

Distilled water (as a reference liquid)
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Acetone (for cleaning and drying)

Thermostatic water bath

Lint-free tissue

Procedure:

Cleaning and Calibration:

Thoroughly clean the pycnometer and its stopper with a suitable solvent like acetone and

then rinse with distilled water.

Dry the pycnometer completely by placing it in an oven or by rinsing with acetone and

allowing it to air dry.

Accurately weigh the clean, dry, and empty pycnometer with its stopper on the analytical

balance (mass m₀).

Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the

stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a thermostatic water bath set to a specific temperature (e.g.,

20°C or 25°C) until it reaches thermal equilibrium.

Remove the pycnometer from the bath, carefully dry the exterior with a lint-free tissue, and

weigh it (mass m₁).

The volume of the pycnometer (V) at the specified temperature can be calculated using

the known density of water (ρ_water) at that temperature: V = (m₁ - m₀) / ρ_water.

Measurement of Butyl Ricinoleate Density:

Empty and thoroughly dry the calibrated pycnometer.

Fill the pycnometer with the Butyl Ricinoleate sample, again ensuring no air bubbles are

present and inserting the stopper to allow excess liquid to escape.
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Thermostat the filled pycnometer to the same temperature used for water calibration.

Dry the exterior of the pycnometer and weigh it (mass m₂).

The mass of the Butyl Ricinoleate sample is m_sample = m₂ - m₀.

The density of the Butyl Ricinoleate (ρ_sample) is then calculated using the formula:

ρ_sample = (m₂ - m₀) / V.

Density Determination using an Oscillating U-Tube
Densitometer
This is a modern, rapid, and highly accurate method for determining the density of liquids. The

instrument measures the change in the oscillation frequency of a U-shaped tube when it is

filled with the sample liquid.

Principle: The natural frequency of oscillation of the U-tube is dependent on its mass. When

filled with a liquid, the total mass of the tube changes, which in turn alters its oscillation

frequency. The instrument measures this change in frequency and relates it to the density of

the sample.

Materials:

Digital oscillating U-tube densitometer

Butyl Ricinoleate sample

Syringes for sample injection

Solvents for cleaning (e.g., ethanol, acetone)

Procedure:

Instrument Calibration:

Calibrate the densitometer according to the manufacturer's instructions. This typically

involves measuring the oscillation periods with two standards of known density, usually dry

air and ultrapure water, at a specified temperature.
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The instrument's software uses these measurements to determine the instrument

constants.

Sample Measurement:

Ensure the U-tube is clean and dry before introducing the sample.

Inject the Butyl Ricinoleate sample into the U-tube using a syringe, ensuring there are no

air bubbles in the measurement cell. Many modern instruments have bubble detection

systems.

The instrument will automatically bring the sample to the set temperature (e.g., 20°C)

using its built-in Peltier temperature control.

The instrument excites the U-tube and measures the oscillation period.

The density of the Butyl Ricinoleate is then automatically calculated by the instrument's

software and displayed.

Cleaning:

After the measurement, flush the U-tube with an appropriate solvent to remove the

sample.

Dry the tube by passing clean, dry air through it.

Visualizations
Experimental and Synthetic Workflows
To visually represent the processes discussed, the following diagrams have been generated

using the DOT language.
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Caption: Workflow for Density Determination of Butyl Ricinoleate using a Pycnometer.
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Caption: Synthesis of Butyl Ricinoleate via Transesterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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